Cas no 1361764-19-3 (Methyl 5-(2,5-dichlorophenyl)-2-hydroxyisonicotinate)

• Product Name: Methyl 5-(2,5-dichlorophenyl)-2-hydroxyisonicotinate
• CAS No: 1361764-19-3
• MF: C₁₃H₉Cl₂NO₃
• MW: 298.121461629868
• CID: 4919114
• Update Time: 2025-10-28

Methyl 5-(2,5-dichlorophenyl)-2-hydroxyisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(2,5-dichlorophenyl)-2-hydroxyisonicotinate

• Inchi： 1S/C13H9Cl2NO3/c1-19-13(18)9-5-12(17)16-6-10(9)8-4-7(14)2-3-11(8)15/h2-6H,1H3,(H,16,17)
• InChI Key： RPTWKSBLIKGNHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CNC(C=C1C(=O)OC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 459
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4

Additional information on Methyl 5-(2,5-dichlorophenyl)-2-hydroxyisonicotinate

Introduction to Methyl 5-(2,5-dichlorophenyl)-2-hydroxyisonicotinate (CAS No. 1361764-19-3)

Methyl 5-(2,5-dichlorophenyl)-2-hydroxyisonicotinate, identified by the CAS registry number 1361764-19-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isonicotinates, which are derivatives of isonicotinic acid, a heterocyclic compound with a five-membered ring containing one nitrogen atom. The structure of Methyl 5-(2,5-dichlorophenyl)-2-hydroxyisonicotinate incorporates a methyl ester group, a hydroxyl group at the 2-position, and a dichlorophenyl substituent at the 5-position of the isonicotinate ring. These structural features contribute to its unique chemical properties and potential applications in drug development.

Recent advancements in chemical synthesis have enabled the precise characterization and optimization of compounds like Methyl 5-(2,5-dichlorophenyl)-2-hydroxyisonicotinate. Researchers have focused on understanding its stability, reactivity, and bioavailability, which are critical factors in determining its suitability for therapeutic use. The presence of chlorine atoms in the dichlorophenyl group introduces electron-withdrawing effects, which can influence the compound's electronic properties and interactions with biological systems.

One area of active research involving this compound is its potential role in anti-inflammatory and analgesic therapies. Studies have demonstrated that Methyl 5-(2,5-dichlorophenyl)-2-hydroxyisonicotinate exhibits significant anti-inflammatory activity by modulating key inflammatory pathways. This makes it a promising candidate for the development of novel drugs targeting conditions such as arthritis and chronic pain. Additionally, its hydroxyl group at the 2-position plays a crucial role in hydrogen bonding interactions, which are essential for its pharmacokinetic properties.

The synthesis of Methyl 5-(2,5-dichlorophenyl)-2-hydroxyisonicotinate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have explored various synthetic strategies, including nucleophilic substitution and condensation reactions, to optimize the production process. These efforts have not only improved the scalability of synthesis but also provided insights into the stereochemical aspects of the compound.

Another emerging application of this compound is in the field of agrochemistry. Preliminary studies suggest that Methyl 5-(2,5-dichlorophenyl)-2-hydroxyisonicotinate may possess pesticidal properties due to its ability to disrupt key biochemical pathways in target organisms. This potential application aligns with the growing demand for sustainable agricultural practices that minimize environmental impact while maintaining crop productivity.

In terms of toxicity and safety profiles, recent studies have evaluated Methyl 5-(2,5-dichlorophenyl)-2-hydroxyisonicotinate for acute and chronic toxicity using various animal models. The results indicate that it exhibits low toxicity at therapeutic doses, making it a safer option compared to some conventional drugs. However, further long-term studies are required to fully understand its safety profile and ensure compliance with regulatory standards.

The structural uniqueness of Methyl 5-(2,5-dichlorophenyl)-2-hydroxyisonicotinate also makes it an attractive candidate for exploring novel drug delivery systems. Researchers are investigating its compatibility with lipid-based nanoparticles and other advanced delivery mechanisms to enhance its bioavailability and reduce systemic side effects.

In conclusion, Methyl 5-(2,5-dichlorophenyl)-2-hydroxyisonicotinate (CAS No. 1361764-19-3) stands out as a versatile compound with diverse applications across multiple domains. Its unique chemical structure and promising biological activities position it as a valuable asset in drug discovery and development efforts. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing modern medicine.